3-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)-4H-1,2-oxazol-5-one

• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol
• IUPAC Name: 3-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)-4H-1,2-oxazol-5-one
• InChI: InChI=1S/C17H21NO2/c1-16(2)7-8-17(3,4)13-9-11(5-6-12(13)16)14-10-15(19)20-18-14/h5-6,9H,7-8,10H2,1-4H3
• InChI Key: DIFBCVXFNMEAKK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C2=C1C=CC(=C2)C3=NOC(=O)C3)(C)C)C

Description

3-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)-4H-1,2-oxazol-5-one is a synthetic organic compound known for its unique structural properties. This compound features a naphthalene core substituted with tetramethyl groups and an oxazole ring, making it a subject of interest in various fields of scientific research.

Preparation Methods

The synthesis of 3-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)-4H-1,2-oxazol-5-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by others under specific conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts like palladium on carbon. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)-4H-1,2-oxazol-5-one has diverse applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and in the development of new materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 3-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)-4H-1,2-oxazol-5-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

When compared to similar compounds, 3-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)-4H-1,2-oxazol-5-one stands out due to its unique structural features and reactivity. Similar compounds include:

• 2-Bromo-1-(3-ethyl-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-one
• 4-[2-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)prop-1-enyl]benzoic acid

These compounds share structural similarities but differ in their functional groups and reactivity, making each unique in its applications and properties.